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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CY5.5-COOH, a near-
infrared (NIR) fluorescent dye, in fluorescence microscopy setups. The protocols are designed
for labeling biomolecules and subsequent imaging, catering to the needs of researchers in cell
biology, immunology, and drug development.

Introduction to CY5.5-COOH

Cyanine5.5 (CY5.5) is a fluorescent dye that operates in the near-infrared spectrum, making it
highly suitable for biological imaging applications where minimizing background fluorescence
from endogenous cellular components is critical.[1][2][3] Its emission in the NIR range also
allows for deeper tissue penetration, a significant advantage for in vivo imaging.[1][2] The
CY5.5-COOH variant possesses a carboxylic acid group, which can be activated to readily
conjugate with primary amines on biomolecules such as proteins, antibodies, and peptides,
enabling fluorescent labeling for a wide array of experimental applications.[4]

Photophysical Properties
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Summarized below are the key photophysical properties of CY5.5. These values are crucial for

configuring fluorescence microscopy instrumentation and for quantitative analysis.

Property Value Reference
Maximum Excitation

~675-684 nm [5161[71[8]
Wavelength (Aex)
Maximum Emission

~694-710 nm [BII718]19][10]

Wavelength (Aem)

Molar Extinction Coefficient (g)

~198,000 - 250,000 M~icm~1

[6lr71el

Fluorescence Quantum Yield

(®)

~0.2

[7]

Molecular Weight (CY5.5-
COOH chloride)

~619.2 g/mol

[11]

Experimental Protocols

This section details the protocols for antibody labeling with CY5.5-COOH and subsequent

fluorescence microscopy.

3.1. Activation of CY5.5-COOH to CY5.5 NHS Ester

For efficient labeling of primary amines, the carboxylic acid group of CY5.5-COOH must be

activated to an N-hydroxysuccinimide (NHS) ester.

Materials:

CY5.5-COOH

(EDC)

N-Hydroxysuccinimide (NHS)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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» Reaction vessel protected from light

Protocol:

Dissolve CY5.5-COOH in anhydrous DMF or DMSO.

Add a 1.2-fold molar excess of NHS.

Add a 1.2-fold molar excess of DCC or EDC.

Stir the reaction mixture at room temperature for at least 4 hours, protected from light.

The resulting CY5.5 NHS ester solution is now ready for conjugation to your biomolecule.
For long-term storage, it can be stored at -20°C for 1-2 months.[12]

3.2. Protocol for Antibody Labeling with CY5.5 NHS Ester

This protocol is optimized for labeling Immunoglobulin G (IgG) antibodies.
Materials:

Purified IgG antibody (1-10 mg/mL in amine-free buffer like PBS)
CY5.5 NHS ester solution (prepared as in 3.1 or purchased)

Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

Quenching Reagent: 1 M Tris-HCI, pH 8.0

Purification Column: Sephadex G-25 or other suitable size-exclusion chromatography
column

Anhydrous DMSO or DMF
Protocol:

e Antibody Preparation: Ensure the antibody is in an amine-free buffer (e.g., PBS). If
substances like Tris or glycine are present, dialyze the antibody against PBS. The optimal
antibody concentration is 1-10 mg/mL.[13]
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Dye Preparation: Dissolve the CY5.5 NHS ester in a small volume of anhydrous DMSO or
DMF to create a stock solution (e.g., 10 mg/mL).[14]

Reaction Setup:

o Adjust the pH of the antibody solution to 8.3-8.5 using the reaction buffer. This is a critical
step for efficient labeling.[12][13]

o Calculate the required amount of CY5.5 NHS ester. A molar excess of 8-10 fold of dye to
antibody is a good starting point for mono-labeling.[12][13][14]

o The formula for calculating the required weight of the NHS ester is: NHS_ester_weight
[mg] = 8 x antibody_weight [mg] x NHS_ester_molar_weight [Da] / antibody _molar_weight
[Da][12][13]

Labeling Reaction: Add the calculated volume of the CY5.5 NHS ester stock solution to the
antibody solution while gently vortexing. Incubate the reaction for at least 4 hours at room
temperature or overnight at 4°C, protected from light.[12]

Quenching: Add the quenching reagent to the reaction mixture to stop the reaction by
consuming any unreacted NHS ester.

Purification: Separate the CY5.5-labeled antibody from the unreacted dye using a size-
exclusion chromatography column (e.g., Sephadex G-25).[12] The first colored fraction will
be the labeled antibody.

Determination of Degree of Labeling (DOL):

o Measure the absorbance of the purified conjugate at 280 nm (for the antibody) and at the
excitation maximum of CY5.5 (~680 nm).

o The DOL can be calculated using the Beer-Lambert law. An optimal DOL for antibodies is
typically between 2 and 7.[15]

Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, add a
carrier protein like BSA (0.1%) and store at -20°C.[14]
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3.3. Fluorescence Microscopy Protocol
Instrumentation Setup:
o Excitation Source: A laser line of ~650 nm or ~680 nm is ideal for exciting CY5.5.[16]

 Filter Set: Use a filter cube with an excitation filter centered around 650-680 nm and an
emission filter that collects fluorescence in the 690-750 nm range.[16] A dichroic mirror that
separates the excitation and emission wavelengths efficiently is also required.[16]

Imaging Protocol:

o Cell/Tissue Preparation: Prepare your biological sample (cells or tissue slices) on a
microscope slide or dish suitable for fluorescence imaging.

» Staining: Incubate the sample with the CY5.5-labeled antibody at the desired concentration
and for the appropriate time to allow for specific binding to the target antigen.

e Washing: Wash the sample multiple times with a suitable buffer (e.g., PBS) to remove any
unbound antibody and reduce background noise.

e Mounting: Mount the sample with an appropriate mounting medium.
e Image Acquisition:

o Place the sample on the microscope stage.

[¢]

Bring the sample into focus using brightfield or DIC.

Switch to the fluorescence channel for CY5.5.

o

[e]

Adjust the exposure time and laser power to obtain a good signal-to-noise ratio while
minimizing photobleaching.

[e]

Acquire images.

Visualized Workflows and Pathways
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The following diagrams illustrate the key experimental workflows.
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Caption: Workflow for labeling antibodies with CY5.5-COOH.
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Caption: General workflow for a fluorescence microscopy experiment.
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Troubleshooting

Problem

Possible Cause

Solution

Low Labeling Efficiency

Incorrect pH of the reaction
buffer.

Ensure the pH is between 8.3
and 8.5.[12][13]

Presence of amine-containing

buffers (e.qg., Tris).

Dialyze the antibody against

an amine-free buffer like PBS.

Inactive NHS ester.

Use freshly prepared or
properly stored CY5.5 NHS
ester.

High Background Signal

Insufficient washing.

Increase the number and

duration of washing steps.

Non-specific antibody binding.

Include a blocking step (e.g.,
with BSA or serum) before

adding the primary antibody.

Weak Fluorescence Signal

Low degree of labeling (DOL).

Optimize the molar ratio of dye
to antibody during the labeling
reaction.

Photobleaching.

Reduce laser power and/or
exposure time. Use an anti-

fade mounting medium.

Incorrect filter set.

Ensure the excitation and
emission filters match the
spectral properties of CY5.5.
[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://lifetein.com/blog/fluorescent-labelling-with-cy5-5/
https://www.aatbio.com/resources/faq-frequently-asked-questions/Which-cyanine-dyes-can-be-used-for-in-vivo-imaging-applications
https://www.aatbio.com/resources/faq-frequently-asked-questions/Which-cyanine-dyes-can-be-used-for-in-vivo-imaging-applications
https://www.thermofisher.com/sg/en/home/life-science/cell-analysis/fluorophores/cy5-dye.html
https://en.yusiyy.com/d/technicalinformation/2700.html
https://en.yusiyy.com/d/technicalinformation/2700.html
https://app.fluorofinder.com/dyes/72-cy5-5-ex-max-678-nm-em-max-695-nm
https://eurofinsgenomics.com/media/801938/spectra_available_fluorescent_dyes.pdf
https://www.lumiprobe.com/p/cy55-nhs-ester
https://www.lumiprobe.com/p/cy55-carboxylic-acid
https://www.medchemexpress.com/cy5-5-cooh-chloride.html
https://probes.bocsci.com/products/cyanine5-5-7567.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cy5.5-cooh
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cyanine-5-5-monosuccinimidyl-ester-cy5-5-nhs-ester-version-a8e824137e.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Labeling_Antibodies_with_Cy5_SE_mono_SO3_NHS_Ester.pdf
https://www.optofilters.com/article/case/51.html
https://www.benchchem.com/product/b11929834/docs#application-notes-and-protocols-for-cy5-5-cooh-in-fluorescence-microscopy
https://www.benchchem.com/product/b11929834/docs#application-notes-and-protocols-for-cy5-5-cooh-in-fluorescence-microscopy
https://www.benchchem.com/product/b11929834/docs#application-notes-and-protocols-for-cy5-5-cooh-in-fluorescence-microscopy
https://www.benchchem.com/product/b11929834/docs#application-notes-and-protocols-for-cy5-5-cooh-in-fluorescence-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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